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Compound Name: Benzyltrimethylammonium
CAS No.: 14800-24-9
Cat. No.: B079724
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Executive Summary

Benzyltrimethylammonium (BTMA) represents a critical class of quaternary ammonium
cations (

) utilized primarily as Phase Transfer Catalysts (PTC) and strong organic bases.[1][2] Its utility
in drug development and organic synthesis is dictated almost entirely by its amphiphilic
solubility profile: the ability to straddle the thermodynamic divide between aqueous/polar media
and organic/non-polar solvents.[1]

This guide provides a definitive technical analysis of BTMA solubility, focusing on the two most
prevalent salt forms: Benzyltrimethylammonium Chloride (BTMAC) and
Benzyltrimethylammonium Hydroxide (BTMAH).[1][2] It synthesizes quantitative data with
mechanistic insights to aid researchers in solvent selection, reaction optimization, and handling
protocols.[1][2]

Physicochemical Fundamentals
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The solubility behavior of BTMA is governed by the competition between its ionic head group
and its lipophilic tail.[1][2]

e The Cationic Head (

): Provides high charge density, driving solubility in water and polar protic solvents
(methanol, ethanol) via ion-dipole interactions.[2]

e The Benzyl Tail (

): Provides a localized hydrophobic region.[1][2] While insufficient to make the salt soluble in
pure hexane, it is critical for the "Salting-In" effect in organic phases during catalysis.[1][2]

Anion Dependence

The counter-ion dictates the bulk physical state and solubility limits:
e Chloride (

): Solid, highly hygroscopic, extreme water solubility.[1][2][3]
o Hydroxide (

): Unstable as a pure solid; commercially supplied as 40% solutions in water or methanol.[1]

[2]

o Tribromide/lodide: Lower water solubility due to "soft-soft" ion pairing, often precipitating out
of aqueous solutions.[1][2]

Solubility Data & Solvent Compatibility

The following data aggregates experimental values and qualitative assessments for BTMAC
(CAS: 56-93-9).

Table 1: Solubility Profile of Benzyltrimethylammonium
Chloride (BTMAC)
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Quantitative

Solubility Mechanistic
Solvent Class Solvent . Data (Approx.
Rating Note
@ 20°C)
Dissociation is
) thermodynamical
Aqueous Water (pH 7) Very High ~800 g/L )
ly favored; highly
hygroscopic.[2]
Solvates both
Alcohols Methanol High > 200 g/L cation and anion
effectively.[1]
Good for
Ethanol High Freely Soluble recrystallization if
cooled.[1][2]
Solubility
decreases as
Isopropanol Moderate Soluble )
carbon chain
lengthens.[1][2]
Excellent for
anhydrous
Polar Aprotic DMSO High Soluble nucleophilic
substitutions.[1]
[2]
Common solvent
DMF High Soluble for PTC
reactions.[1][2]
Used in
o electrochemistry
Acetonitrile Moderate Soluble o
applications.[1]
[2]
Chlorinated Dichloromethane = Moderate/High Soluble Critical: Forms
(DCM) the organic
phase in many
© 2026 BenchChem. All rights reserved. 3/10 Tech Support
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PTC extractions.

[1]

Supports ion-pair

Chloroform Moderate Soluble )
formation.[1][2]
Used to
precipitate
Non-Polar Diethyl Ether Insoluble <1lg/L BTMAC from
alcoholic
solutions.[1][2]
The salt itself is
insoluble, but the
Hexane / o active ion pair
Insoluble Negligible
Toluene transfers here

during catalysis

[1]

Table 2: Commercial Forms of BTMA-Hyd
(BTMAH)[2]

roxide

Unlike the chloride, the hydroxide (CAS: 100-85-6) is rarely isolated.[1][2]

Matrix Concentration Application

Solubility
Implication

Water 40 wt.[2][4] % General Base

Fully miscible with
water; immiscible with
ether/hexane.[1][2]

Methanol 40 wt.[1][2][4][5] % Anhydrous Base

Miscible with other
alcohols and some
polar organics; used
when water interferes
with the reaction (e.qg.,

esterifications).[1]
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Mechanistic Insight: Phase Transfer Catalysis (PTC)

The solubility differential described above is the engine of Phase Transfer Catalysis. BTMAC is
not valuable because it dissolves in one phase, but because it can be forced to shuttle between
two.[1][2]

The Solubility-Reactivity Paradox

In a standard nucleophilic substitution (
):
e The Problem: The organic substrate (

) is in the organic phase (e.g., Toluene).[1][2] The nucleophile (
, €.9., Cyanide) is in the water.[2] They never meet.

o The BTMA Solution: BTMA+ dissolves in water, pairs with

, and becomes lipophilic enough to migrate into the Toluene.[1][2]

e The Activation: Once in the organic phase, the nucleophile

is poorly solvated (naked), making it hyper-reactive.[1][2][6]

Diagram 1: The BTMA Phase Transfer Cycle[1][2]
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Organic Phase (e.g., DCM/Toluene) Aqueous Phase

R-X (Substrate) [BTMA]J+[Y]- (lon Pair) Na+ Y- (Reagent) [BTMA]+ (ag) + X- (aq)

e N

R-Y (Product) [BTMAJ+[X]- [BTMA]+ (aq) + Y- (aq)

Phase Inteiface

@ Regeneration

Click to download full resolution via product page

Caption: The BTMA cation acts as a solubility shuttle, transporting the anionic nucleophile (Y-)
from the aqueous reservoir to the organic reaction phase.[1][2]

Experimental Protocols
Protocol A: Handling and Drying BTMAC

Context: BTMAC is hygroscopic.[1][2][3][7][8] Water content interferes with reaction
stoichiometry and can quench water-sensitive intermediates.[1][2]

« Initial Assessment: Visually inspect the solid.[1][2] If it appears clumpy or sticky, water
content is likely >2%.[1][2]

e Drying Procedure:
o Place BTMAC in a vacuum oven at 60°C.

o Apply vacuum (< 10 mbar) for 12—-24 hours.
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o Note: Do not exceed 100°C under high vacuum for extended periods to avoid Hofmann
elimination (decomposition into benzyl chloride and trimethylamine).[1][2]

o Storage: Store in a desiccator or under nitrogen.

Protocol B: Solvent Selection Workflow

Context: Choosing the right solvent system for BTMA-mediated reactions.[1][2]

Select Solvent System for BTMA

What is the Reaction Type?

2N

Biphasic Substitution

(PTC) Homogeneous Catalysis

/ l

Is Substrate Water Sensitive? Requires Polar Environment?

/ &es (Use Solid-Liquid PTC) }roticw Required

Use Ethanol/Methanol Use DMF/DMSO

System: Water + DCM/Toluene System: Solid Salt + Acetonitrile/DMF (High Solubility) (High Solubility + Aprotic)

Click to download full resolution via product page

Caption: Decision tree for selecting solvent systems based on reaction type and substrate
sensitivity.

Thermodynamics & Molecular Interactions[1]
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For researchers modeling reaction kinetics, understanding the Standard Molar Gibbs Energy of
Transfer (

) is vital.[1][2]

e Hydrophobic Hydration: The benzyl group of BTMA induces "structure-making” in water.[1][2]
Water molecules form an ordered "iceberg” cage around the hydrophobic tail.[1][2] This
entropic penalty is what drives the molecule to the interface or into the organic phase when
paired with a lipophilic anion.[1][2]

o Hofmeister Series: BTMA follows the general trend where larger, softer anions (lodide,
Perchlorate) stabilize the salt in organic phases more effectively than hard anions (Fluoride,
Hydroxide).[1][2]

Critical Safety Note (Decomposition): Thermodynamic stability decreases at high pH and
temperature.[1][2]

Avoid heating BTMAH solutions above 60°C for extended periods to prevent degradation into
benzyl alcohol and trimethylamine (fishy odor).[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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